N-(2,6-dichlorophenyl)-2-methyl-3-furamide
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Overview
Description
N-(2,6-dichlorophenyl)-2-methyl-3-furamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including biomedical research. DMF is a white crystalline solid that is soluble in organic solvents and has a molecular formula of C10H8Cl2NO.
Mechanism of Action
The exact mechanism of action of N-(2,6-dichlorophenyl)-2-methyl-3-furamide is not fully understood, but it is believed to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of various antioxidant and anti-inflammatory genes. N-(2,6-dichlorophenyl)-2-methyl-3-furamide has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immune responses.
Biochemical and Physiological Effects
N-(2,6-dichlorophenyl)-2-methyl-3-furamide has been shown to have various biochemical and physiological effects, including the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1) and glutathione peroxidase (GPx), the downregulation of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), and the inhibition of T cell activation and proliferation.
Advantages and Limitations for Lab Experiments
N-(2,6-dichlorophenyl)-2-methyl-3-furamide has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. However, N-(2,6-dichlorophenyl)-2-methyl-3-furamide also has some limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the study of N-(2,6-dichlorophenyl)-2-methyl-3-furamide. One direction is the investigation of its potential as a therapeutic agent for the treatment of other autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is the exploration of its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of N-(2,6-dichlorophenyl)-2-methyl-3-furamide and its potential interactions with other drugs and compounds.
Synthesis Methods
N-(2,6-dichlorophenyl)-2-methyl-3-furamide can be synthesized through a two-step process involving the reaction between 2,6-dichloroaniline and methyl isocyanate, followed by the reaction between the resulting intermediate and furfuryl alcohol. The reaction is typically carried out in the presence of a catalyst such as triethylamine, and the product is purified through recrystallization.
Scientific Research Applications
N-(2,6-dichlorophenyl)-2-methyl-3-furamide has been extensively studied for its potential applications in various fields of scientific research. In the biomedical field, N-(2,6-dichlorophenyl)-2-methyl-3-furamide has been shown to have anti-inflammatory, immunomodulatory, and neuroprotective effects. It has also been investigated for its potential as a therapeutic agent for the treatment of autoimmune diseases such as multiple sclerosis and psoriasis.
properties
IUPAC Name |
N-(2,6-dichlorophenyl)-2-methylfuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO2/c1-7-8(5-6-17-7)12(16)15-11-9(13)3-2-4-10(11)14/h2-6H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVADPXIRRHRBCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NC2=C(C=CC=C2Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
37.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49825506 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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